Cas no 37384-62-6 (ethyl 5-phenyl-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-phenyl-1,2,4-oxadiazole-3-carboxylate
• CAS No: 37384-62-6
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 296764
• PubChem ID: 4295554
• Update Time: 2025-05-26

ethyl 5-phenyl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-phenyl-1,2,4-oxadiazole-3-carboxylate
• 1,2,4-Oxadiazole-3-carboxylicacid, 5-phenyl-, ethyl ester
• 5-Phenyl-[1,2,4]oxadiazole-3-carboxylic acid ethyl ester
• 5-phenyl-1,2,4-Oxadiazole-3-carboxylic acid ethyl ester
• DTXSID70401661
• D-GLUCOSAMINESULFATE2KCL
• SY101809
• AKOS005146458
• FT-0682819
• 37384-62-6
• SCHEMBL893056
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-phenyl-, ethyl ester
• BCP27236
• AS-5036
• AM20040312
• A15535
• HPUMZVCZZDZNTC-UHFFFAOYSA-N
• AB09917
• MFCD01764002
• CS-0451776
• Ethyl5-phenyl-1,2,4-oxadiazole-3-carboxylate
• DB-026597
• G61119

• MDL： MFCD01764002
• Inchi： 1S/C11H10N2O3/c1-2-15-11(14)9-12-10(16-13-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： HPUMZVCZZDZNTC-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 218.06900
• Monoisotopic Mass: 218.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.223
• Boiling Point: 342.9°C at 760 mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.537
• PSA: 65.22000
• LogP: 1.91330

ethyl 5-phenyl-1,2,4-oxadiazole-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on ethyl 5-phenyl-1,2,4-oxadiazole-3-carboxylate

Comprehensive Overview of Ethyl 5-Phenyl-1,2,4-Oxadiazole-3-Carboxylate (CAS No. 37384-62-6)

Ethyl 5-phenyl-1,2,4-oxadiazole-3-carboxylate (CAS 37384-62-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the 1,2,4-oxadiazole family, a class of nitrogen-oxygen-containing heterocycles known for their bioactivity and versatility in drug design. With the growing demand for novel bioactive molecules, researchers are increasingly exploring derivatives like ethyl 5-phenyl-1,2,4-oxadiazole-3-carboxylate for applications in medicinal chemistry and material science.

The molecular structure of ethyl 5-phenyl-1,2,4-oxadiazole-3-carboxylate features a phenyl ring attached to the 5-position of the oxadiazole core, while an ethyl ester group is bonded to the 3-position. This configuration enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules. Recent studies highlight its potential as a building block for anticancer agents, antimicrobial compounds, and fluorescence probes, aligning with the current trend of targeting multifunctional scaffolds in drug discovery.

In the context of green chemistry, ethyl 5-phenyl-1,2,4-oxadiazole-3-carboxylate has been investigated for its compatibility with eco-friendly synthetic protocols. Researchers are optimizing solvent-free reactions and catalytic methods to reduce environmental impact, addressing the global push for sustainable chemical practices. This aligns with frequent search queries like "sustainable heterocyclic synthesis" and "green chemistry in drug development," reflecting industry priorities.

Another area of interest is the compound’s role in material science. Its rigid aromatic structure and electron-rich nature make it a candidate for designing organic semiconductors and luminescent materials. With the rise of organic electronics, searches for "oxadiazole derivatives in OLEDs" have surged, underscoring the relevance of this compound in cutting-edge technologies.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize ethyl 5-phenyl-1,2,4-oxadiazole-3-carboxylate. These methods ensure purity and structural validation, critical for reproducibility in research. FAQs like "How to confirm oxadiazole structure?" or "CAS 37384-62-6 synthesis validation" often arise in academic forums, highlighting the need for precise analytical data.

In summary, ethyl 5-phenyl-1,2,4-oxadiazole-3-carboxylate (CAS 37384-62-6) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its adaptability to modern synthetic trends and alignment with sustainability goals position it as a key subject in contemporary chemical research. For researchers exploring "heterocyclic bioactive compounds" or "functionalized oxadiazoles," this molecule offers a promising avenue for innovation.